Cas no 31964-52-0 (3,4-Dihydroisoquinoline-2(1H)-carbothioamide)

• Product Name: 3,4-Dihydroisoquinoline-2(1H)-carbothioamide
• CAS No: 31964-52-0
• MF: C₁₀H₁₂N₂S
• MW: 192.280680656433
• MDL: MFCD09055278
• CID: 1086293
• PubChem ID: 329776448
• Update Time: 2025-04-23

3,4-Dihydroisoquinoline-2(1H)-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydroisoquinoline-2(1H)-carbothioamide
• 3,4-dihydro-1H-isoquinoline-2-carbothioamide
• 3,4-dihydroisoquinoline-2(1H)-carbothioamide(SALTDATA: FREE)
• 2-Thiocarbamoyl-1,2,3,4-tetrahydro-isochinolin
• 3,4-dihydro-1H-isoquinoline-2-carbothioic acid amide
• MFCD09055278
• DTXSID60588596
• 31964-52-0
• 1,2,3,4-tetrahydroisoquinoline-N-thiocarboxamide
• SCHEMBL5709008
• DB-193548
• AKOS000147468
• BS-37811
• 3,4-Dihydro-2(1H)-isoquinolinecarbothioamide
• 3,4-Dihydroisoquinoline-2(1H)-carbothioamide, AldrichCPR

• MDL： MFCD09055278
• Inchi： 1S/C10H12N2S/c11-10(13)12-6-5-8-3-1-2-4-9(8)7-12/h1-4H,5-7H2,(H2,11,13)
• InChI Key： JZQZVILRSLXZCO-UHFFFAOYSA-N
• SMILES： S=C(N)N1CC2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 192.07200
• Monoisotopic Mass: 192.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.251
• Boiling Point: 340.6°C at 760 mmHg
• Flash Point: 159.8°C
• Refractive Index: 1.669
• PSA: 61.35000
• LogP: 1.92650

3,4-Dihydroisoquinoline-2(1H)-carbothioamide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 3,4-Dihydroisoquinoline-2(1H)-carbothioamide

Comprehensive Overview of 3,4-Dihydroisoquinoline-2(1H)-carbothioamide (CAS No. 31964-52-0): Properties, Applications, and Research Insights

3,4-Dihydroisoquinoline-2(1H)-carbothioamide (CAS 31964-52-0) is a specialized heterocyclic compound gaining attention in pharmaceutical and organic chemistry research. This dihydroisoquinoline derivative features a unique carbothioamide functional group, making it valuable for drug discovery and material science applications. With the increasing demand for novel heterocyclic building blocks in medicinal chemistry, this compound has emerged as a promising candidate for various therapeutic developments.

The molecular structure of 3,4-dihydroisoquinoline carbothioamide combines the isoquinoline scaffold with a thioamide moiety, offering distinct electronic properties and hydrogen bonding capabilities. Recent studies highlight its potential as a pharmacophore in designing enzyme inhibitors and receptor modulators. Researchers particularly value its balanced lipophilicity and hydrogen bond donor/acceptor properties, which are crucial for optimizing drug-like molecules in current structure-activity relationship (SAR) studies.

In synthetic chemistry, 3,4-Dihydroisoquinoline-2(1H)-carbothioamide serves as a versatile intermediate for constructing more complex nitrogen-containing heterocycles. Its reactivity allows for various transformations, including cyclization reactions and nucleophilic substitutions. The compound's stability under different pH conditions makes it particularly useful for developing targeted molecular probes in biochemical research, addressing current needs in precision medicine approaches.

The pharmaceutical industry shows growing interest in dihydroisoquinoline derivatives like this carbothioamide compound due to their potential biological activities. Preliminary studies suggest possible applications in neurological and metabolic disorder research, aligning with current trends in central nervous system (CNS) drug development. While not yet widely commercialized, its unique structure positions it as a valuable tool compound for academic and industrial research laboratories.

From a safety perspective, proper handling procedures should be followed when working with 3,4-Dihydroisoquinoline-2(1H)-carbothioamide, including the use of personal protective equipment in laboratory settings. The compound's material safety data sheet (MSDS) provides essential information about storage conditions and compatibility, which is particularly important for researchers exploring its potential in high-throughput screening platforms and combinatorial chemistry.

Analytical characterization of CAS 31964-52-0 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency, which is critical for reproducible research results. The compound's distinct spectral signatures facilitate its identification in complex reaction mixtures, supporting its use in mechanistic studies and reaction optimization workflows.

Current market trends show increasing demand for specialized heterocyclic compounds like 3,4-Dihydroisoquinoline-2(1H)-carbothioamide, driven by expanding drug discovery programs and chemical biology research. Suppliers typically offer this compound in research quantities with certificates of analysis, catering to the needs of medicinal chemistry teams working on small molecule therapeutics and biochemical probes.

Future research directions for this compound may explore its potential in catalysis applications or as a ligand in metal-organic frameworks. The unique electronic properties of the carbothioamide group present opportunities for developing new functional materials, particularly in areas requiring precise molecular recognition properties. These applications align well with current interests in sustainable chemistry and green synthesis methodologies.

For researchers considering 3,4-Dihydroisoquinoline-2(1H)-carbothioamide for their projects, proper literature review of recent publications is recommended to identify optimal synthetic routes and potential applications. The compound's growing presence in scientific databases reflects its increasing importance in modern drug discovery pipelines and chemical biology tool development.

In summary, 3,4-Dihydroisoquinoline-2(1H)-carbothioamide (CAS 31964-52-0) represents an interesting case study in the evolving landscape of specialty chemicals for pharmaceutical research. Its combination of structural features and synthetic versatility makes it a valuable addition to the toolkit of medicinal chemists and researchers working at the interface of chemistry and biology.